Cas no 106075-03-0 (1-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-2-phenoxypropan-1-one)

• Product name: 1-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-2-phenoxypropan-1-one
• CAS No: 106075-03-0
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 1179239
• PubChem ID: 54240661

1-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-2-phenoxypropan-1-one
• DTXSID40709984
• 106075-03-0

• Inchi： InChI=1S/C18H20O5/c1-3-22-15-10-9-13(11-16(15)21-2)18(20)17(12-19)23-14-7-5-4-6-8-14/h4-11,17,19H,3,12H2,1-2H3
• InChI Key： QPTPECQGTROFNS-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)C(=O)C(CO)OC2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 316.1311
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 3

Experimental Properties

• PSA: 64.99